Cas no 1807276-20-5 (Methyl 3-cyano-2,5-dihydroxybenzoate)

• Product Name: Methyl 3-cyano-2,5-dihydroxybenzoate
• CAS No: 1807276-20-5
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4795522
• Update Time: 2025-09-18

Methyl 3-cyano-2,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2,5-dihydroxybenzoate

• Inchi： 1S/C9H7NO4/c1-14-9(13)7-3-6(11)2-5(4-10)8(7)12/h2-3,11-12H,1H3
• InChI Key： BDBHOKOJLBSMAH-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC(=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.3
• Topological Polar Surface Area: 90.6